5-(furan-2-yl)-N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl)isoxazole-3-carboxamide

• IUPAC Name: 5-(furan-2-yl)-N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-3-ylethyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C18H14N2O5S/c21-17(13-9-15(25-20-13)14-3-1-6-23-14)19-11-18(22,12-5-8-26-10-12)16-4-2-7-24-16/h1-10,22H,11H2,(H,19,21)
• InChI Key: IKAOIYZKKBQQAG-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=CC(=NO2)C(=O)NCC(C3=CSC=C3)(C4=CC=CO4)O
• Molecular Formula: C18H14N2O5S
• Molecular Weight: 370.4 g/mol

Description

5-(furan-2-yl)-N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C18H14N2O5S and its molecular weight is 370.38. The purity is usually 95%.
BenchChem offers high-quality 5-(furan-2-yl)-N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl)isoxazole-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(furan-2-yl)-N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl)isoxazole-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiprotozoal Activities

Research has demonstrated that compounds structurally related to isoxazoles, including those with furan and thiophene motifs, exhibit significant antiprotozoal activities. For instance, studies on dicationic 3,5-diphenylisoxazoles, which share a resemblance to the core structure of interest due to the presence of isoxazole and potentially furan or thiophene rings, showed remarkable activity against Trypanosoma brucei rhodesiense and Plasmodium falciparum, highlighting their potential as antiprotozoal agents with selective cytotoxicity profiles (Patrick et al., 2007).

Antitumor Activity

Compounds containing furan and thiophene analogues, such as tiazofurin analogues (furanfurin and thiophenfurin), have been synthesized and evaluated for their antitumor activity. These compounds have shown cytotoxicity in vitro toward various cancer cell lines, indicating their potential as antitumor agents. The study suggests the importance of the sulfur atom in the heterocycle for cytotoxicity and inosine monophosphate dehydrogenase (IMP dehydrogenase) inhibitory activity (Franchetti et al., 1995).

Synthesis and Chemical Reactivity

Research on the synthesis and reactivity of furan and thiophene-containing compounds, such as the reaction products of alkyl esters of 1,2-benzisoxazole-3-acetic acid, demonstrates the versatility of these heterocyclic compounds in chemical synthesis. These studies provide insights into the chemical behavior and potential applications of similar compounds in developing new materials or drugs (Giannella et al., 1983).

Analytical and Spectral Studies

Furan-containing ligands and their metal complexes have been studied for their chelating properties and antimicrobial activity. These studies involve the synthesis and characterization of organic ligands containing the furan ring, highlighting the potential of such compounds in the development of new antimicrobial agents and materials with specific chelating properties (Patel, 2020).